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Compound of Interest

Compound Name: Fabiatrin

Cat. No.: B1337497 Get Quote

Essential Safety and Handling Guide for
Fabiatrin
Disclaimer: Fabiatrin is a natural product available for research purposes.[1][2][3] As of this

writing, a comprehensive, publicly available Safety Data Sheet (SDS) with specific toxicity and

handling data is not available. The following guidance is based on general best practices for

handling chemical compounds with unknown toxicological properties. Researchers must

consult with their institution's Environmental Health and Safety (EHS) department and perform

a thorough risk assessment before beginning any work. This guide is intended for informational

purposes only and does not replace a formal risk assessment or a manufacturer-provided SDS.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Fabiatrin, particularly in its solid (powder) form, a conservative approach to

PPE is required to minimize exposure through inhalation, skin contact, and eye contact.[4][5]

Minimum PPE Requirements:

Respiratory Protection: An N95 respirator or a higher level of respiratory protection, such as

a powered air-purifying respirator (PAPR), should be used when handling the solid

compound to prevent inhalation of airborne particles.[4] All respirator use must be in

accordance with a formal respiratory protection program.
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Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes and airborne particles.[6]

Body Protection: A chemical-resistant lab coat, worn fully buttoned, is required. For

procedures with a higher risk of contamination, a disposable chemical-resistant suit or apron

should be considered.[7]

Hand Protection: Double-gloving with compatible chemical-resistant gloves (e.g., nitrile

gloves) is recommended.[6] Gloves should be inspected before use and changed

immediately if contamination is suspected.

The following table summarizes the required PPE for handling Fabiatrin.

Hazard Route
Required Personal Protective Equipment
(PPE)

Inhalation

N95 respirator or higher (e.g., PAPR) for

handling solid form. Work within a certified

chemical fume hood or other ventilated

enclosure.

Eye/Face Contact

Chemical splash goggles meeting ANSI Z87.1

standards. A face shield should be worn over

goggles when handling powder or splash-prone

solutions.[6]

Skin/Body Contact

Chemical-resistant lab coat. Double-gloving with

nitrile or other appropriate chemical-resistant

gloves.[6] Disposable arm sleeves and a

chemical-resistant apron should be used for

larger quantities or splash-prone procedures.[7]

Operational Plan for Handling Fabiatrin
A systematic approach is crucial for safely incorporating Fabiatrin into experimental workflows.

Step 1: Receiving and Storage
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Upon receipt, inspect the container for any damage or leaks.

Store Fabiatrin in a cool, dry, and well-ventilated area, away from incompatible materials.

Supplier information suggests storage at -20°C or 4°C.[1][2]

The storage location should be clearly labeled with the compound's identity and associated

hazards (e.g., "Warning: Toxicity Unknown").

Step 2: Preparation of Solutions (Weighing and Dissolving)

All handling of solid Fabiatrin must be conducted within a certified chemical fume hood or a

powder containment hood to minimize inhalation risk.[8]

Before weighing, decontaminate the work surface and the exterior of the primary container.

Use anti-static tools and a weigh boat to handle the powder.

When preparing solutions, add the solvent (e.g., DMSO, Ethanol) slowly to the solid to avoid

splashing.[9] Cap the vial or container immediately after addition.

Ensure all equipment used, such as spatulas and weigh boats, is decontaminated or

disposed of as hazardous waste.

Step 3: Use in Experimental Protocols

Conduct all experimental procedures involving Fabiatrin within a chemical fume hood.

Ensure all lab personnel in the vicinity are aware of the work being conducted.

Keep containers of Fabiatrin, whether solid or in solution, sealed when not in use.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and accidental exposure.

Solid Waste: All disposable items contaminated with Fabiatrin, including gloves, weigh

boats, pipette tips, and paper towels, must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.
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Liquid Waste: All solutions containing Fabiatrin must be collected in a designated, sealed,

and clearly labeled hazardous liquid waste container. Do not pour any solution containing

Fabiatrin down the drain.

Container Disposal: Empty containers that held Fabiatrin should be triple-rinsed with a

suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed

container should then be disposed of according to institutional guidelines.

Follow all local, state, and federal regulations for hazardous waste disposal.

Compound Information and Experimental Protocols
While specific toxicological data for Fabiatrin is not readily available, its known chemical and

physical properties are summarized below.

Property Value

Chemical Formula C21H26O13[10]

Molecular Weight 486.4 g/mol [10]

CAS Number 18309-73-4[1]

Appearance Solid (Assumed Powder)

Storage Temperature -20°C or 4°C[1][2]

Solubility
Soluble in DMSO, Pyridine, Methanol,

Ethanol[9]

Occupational Exposure Limits
Not Established. Handle as a compound with

unknown toxicity and high potency.

Hypothetical Experimental Protocol: In Vitro Cytotoxicity
Assay
The following is a generalized protocol for assessing the cytotoxic effects of Fabiatrin on a

cancer cell line.
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Cell Culture: Plate cancer cells (e.g., HeLa) in a 96-well plate at a density of 5,000 cells per

well and incubate for 24 hours to allow for cell attachment.

Compound Preparation: Prepare a 10 mM stock solution of Fabiatrin in DMSO. Perform a

serial dilution in cell culture medium to achieve final concentrations ranging from 1 nM to 100

µM.

Cell Treatment: Remove the existing medium from the cells and add 100 µL of the medium

containing the various concentrations of Fabiatrin. Include a vehicle control (DMSO) and an

untreated control.

Incubation: Incubate the treated cells for 48 hours at 37°C in a humidified atmosphere with

5% CO2.

Viability Assessment: Add a cell viability reagent (e.g., resazurin-based) to each well and

incubate for 2-4 hours.

Data Acquisition: Measure the fluorescence or absorbance using a plate reader to determine

the percentage of viable cells relative to the untreated control.

Data Analysis: Plot the cell viability against the log of Fabiatrin concentration to determine

the IC50 value (the concentration at which 50% of cell growth is inhibited).

The workflow for this experimental protocol is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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